Cas no 14548-00-6 (Isoquinoline,3-methyl-, 2-oxide)

• Product Name: Isoquinoline,3-methyl-, 2-oxide
• CAS No: 14548-00-6
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 206421
• PubChem ID: 588457
• Update Time: 2025-04-19

Isoquinoline,3-methyl-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,3-methyl-, 2-oxide
• 3-methyl-2-oxidoisoquinolin-2-ium
• 3-METHYLISOQUINOLINE 2-OXIDE
• 14548-00-6
• H3R86GGQ6H
• NSC-338441
• 3-Methylisoquinoline N-oxide
• Isoquinoline, 3-methyl-, 2-oxide
• 3-Methyisoquinoline oxide
• DTXSID20343244
• NSC338441
• SCHEMBL638086
• 3-methylisoquinolin-2-ium-2-olate
• AKOS006279635
• BTEXQKZNRLDUMG-UHFFFAOYSA-N

• Inchi： 1S/C10H9NO/c1-8-6-9-4-2-3-5-10(9)7-11(8)12/h2-7H,1H3
• InChI Key： BTEXQKZNRLDUMG-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=C2C=CC=CC2=CC=1C

Computed Properties

• Exact Mass: 160.0763
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 20.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines Dihydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines